BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 3-lodo-4-methoxy-1H-pyrazole

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 3-iodo-4-methoxy-1H-pyrazole
CAS No.: 1533442-08-8
Cat. No.: B1445460

Get Quote
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CAS Registry Number: 1533442-08-8[1]

Executive Summary

3-lodo-4-methoxy-1H-pyrazole is a specialized heterocyclic building block increasingly
utilized in the synthesis of high-affinity ligands for G-protein coupled receptors (GPCRs) and
enzyme inhibitors. Distinguished by its orthogonal reactivity profile, the compound features an
electron-rich methoxy group at the C4 position and an electrophilic iodine handle at C3. This
unique substitution pattern allows for precise, regioselective functionalization—making it a
critical intermediate in the development of CCR6 antagonists (e.g., PF-07054894) and SARM1
inhibitors. This guide details the synthesis, reactivity, and strategic application of this scaffold in
modern medicinal chemistry.

Chemical Identity & Physical Properties

The compound is characterized by a pyrazole ring substituted with a methoxy group at the 4-
position and an iodine atom at the 3-position. The presence of the methoxy group significantly
alters the electronic landscape of the ring compared to the unsubstituted parent, enhancing the
nucleophilicity of the nitrogen atoms while the iodine provides a site for cross-coupling.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1445460#bc-rfq
https://arctomsci.com/1533442-08-8-PBXA971-1
https://www.benchchem.com/product/b1445460/docs?utm_src=pdf-body#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Data

IUPAC Name 3-iodo-4-methoxy-1H-pyrazole

CAS Number 1533442-08-8

Molecular Formula C4HsIN20

Molecular Weight 224.00 g/mol

SMILES COclc(l)n[nH]c1

Physical State Off-white to light yellow solid

Solubility Soluble in DMSO, DMF, MeOH, EtOAc;

sparingly soluble in water

pKa (Calculated) ~13.5 (NH acidity)

Synthetic Pathways

The primary route to 3-iodo-4-methoxy-1H-pyrazole involves the regioselective electrophilic
iodination of the commercially available precursor, 4-methoxy-1H-pyrazole. Unlike
unsubstituted pyrazoles which preferentially iodinate at the C4 position, the presence of the
methoxy group at C4 directs the incoming electrophile to the C3 position.

Optimized Synthesis Protocol
Reaction Type: Electrophilic Aromatic Substitution (

) Precursor: 4-Methoxy-1H-pyrazole Reagent: N-lodosuccinimide (NIS) Solvent: N,N-
Dimethylformamide (DMF)

Step-by-Step Methodology:

o Preparation: Charge a reaction vessel with 4-methoxy-1H-pyrazole (1.0 equiv) and dissolve
in DMF (approx. 10-12 mL per gram of substrate).

 lodination: Add N-lodosuccinimide (NIS) (1.0 - 1.1 equiv) in a single portion or dropwise as a
solution in DMF.
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o Note: The reaction is typically exothermic; cooling to 0°C may be required for large-scale
batches (>100g9).

e Reaction: Stir the mixture at ambient temperature (20—25°C) for 16 hours. Monitor
conversion via LC-MS (Target mass: [M+H]+ = 225).

o Workup:
o Dilute the reaction mixture with water (approx. 1.5x reaction volume).
o Extract the aqueous phase with Ethyl Acetate (EtOAc) (3x).[2]
o Wash combined organics with brine to remove residual DMF.
o Dry over anhydrous
, filter, and concentrate under reduced pressure.

 Purification: If necessary, purify via flash column chromatography (SiO2, Hexanes/EtOAc
gradient).

Synthesis Workflow Diagram

N-lodosuccinimide (NIS) lectrophilic Subst Reaction Mixture uench Aq. Workup & Extraction oncentration 3-lodo-4-methoxy-1H-pyrazole
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Caption: Regioselective synthesis of 3-iodo-4-methoxy-1H-pyrazole via NIS-mediated
iodination.

Reactivity Profile & Strategic Applications

The utility of 3-iodo-4-methoxy-1H-pyrazole lies in its ability to serve as a bifunctional
scaffold. The C3-iodine allows for carbon-carbon bond formation, while the N1-nitrogen
enables diversification via alkylation or arylation.

C3-Functionalization (Cross-Coupling)
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The iodine atom at C3 is highly reactive toward Palladium-catalyzed cross-coupling reactions.

e Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids to install biaryl systems.
This is the key step in synthesizing CCR6 antagonists.

e Sonogashira Coupling: Reacts with terminal alkynes to introduce alkynyl linkers.

o Heck Reaction: Coupling with activated alkenes.

N1-Functionalization

The pyrazole NH is acidic and can be deprotonated by bases such as

, or NaH.

o N-Alkylation: Reaction with alkyl halides (R-X) to introduce solubilizing groups or
pharmacophores.

e N-Arylation (Chan-Lam or Buchwald): Coupling with aryl boronic acids or aryl halides to
generate N-aryl pyrazoles.

Reactivity Map

C3-1 Reactivity /N1-H Reactivity \C3-1 Reactivity N1-H Reactivity
Suzuki Coupling N-Alkylation Sonogashira Coupling N-Protection
(Ar-B(OH)2, Pd cat.) (R-X, Base) (Acetylene, Pd/Cu) (SEM-CI, THP)
Target: Biaryl Systems Target: N-Substituted Pyrazoles Target: Alkynyl Linkers Target: Stable Intermediates

Click to download full resolution via product page

Caption: Divergent reactivity profile enabling C3-cross-coupling and N1-functionalization.
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Case Study: Application in Drug Discovery
CCR6 Antagonist Development (PF-07054894)

In the discovery of PF-07054894, a potent CCR6 antagonist for autoimmune diseases, 3-iodo-
4-methoxy-1H-pyrazole served as a critical "left-hand" side building block.

e Role: The methoxy group provided essential electronic donation to the core, while the iodine
handle allowed for the attachment of a squaramide linker moiety.

e Outcome: The resulting molecule demonstrated high selectivity for CCR6 over CXCR2, a
common off-target liability for this class of compounds.

SARML1 Inhibitors

Patent literature (W0O2025045746) highlights the use of this scaffold in generating inhibitors for
SARML1, a target implicated in axonal degeneration. The 3-iodo group is often converted into a
carboxylic acid or amide derivative in these pathways.

Safety & Handling

e Hazards: Like many halogenated heterocycles, this compound is likely an irritant to eyes,
skin, and the respiratory system.

» Storage: Store in a cool, dry place under inert atmosphere (Nitrogen or Argon). Light
sensitive; protect from direct light to prevent deiodination or degradation.

» Disposal: Dispose of as hazardous chemical waste containing organohalogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://quod.lib.umich.edu/a/ark/5550190.p008.842/2/--synthesis-of-substituted-3-iodo-1h-pyrazole-derivatives?page=root;size=100;view=text
http://www.arkat-usa.org/get-file/48629/
https://www.benchchem.com/product/b1445460?utm_src=pdf-custom-synthesis#bc-rfq
https://arctomsci.com/1533442-08-8-PBXA971-1
https://www.mdpi.com/1420-3049/27/19/6274
https://patents.google.com/patent/WO2025045746A1/en
https://patents.google.com/patent/WO2025045746A1/en
https://quod.lib.umich.edu/a/ark/5550190.p008.842/2/--synthesis-of-substituted-3-iodo-1h-pyrazole-derivatives?page=root;size=100;view=text
https://www.benchchem.com/product/b1445460/docs#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#technical-profile-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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